Cas no 892481-56-0 (2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide
• CAS No: 892481-56-0
• MF: C₂₁H₂₀N₆O₃
• MW: 404.421903610229
• CID: 5815645
• PubChem ID: 7159444
• Update Time: 2025-08-05

2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-methoxyphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)-N-phenethylacetamide
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetamide, 3,7-dihydro-3-(4-methoxyphenyl)-7-oxo-N-(2-phenylethyl)-
• 2-[3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• 892481-56-0
• F0656-1117
• AKOS024593604
• 2-[3-(4-methoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• 2-(3-(4-methoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-phenethylacetamide
• 2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C21H20N6O3/c1-30-17-9-7-16(8-10-17)27-20-19(24-25-27)21(29)26(14-23-20)13-18(28)22-12-11-15-5-3-2-4-6-15/h2-10,14H,11-13H2,1H3,(H,22,28)
• InChI Key： JASJRKCOTYHQBJ-UHFFFAOYSA-N
• SMILES： C1N(CC(NCCC2=CC=CC=C2)=O)C(=O)C2N=NN(C3=CC=C(OC)C=C3)C=2N=1

Computed Properties

• Exact Mass: 404.15968852g/mol
• Monoisotopic Mass: 404.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 14.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide

Introduction to Compound with CAS No. 892481-56-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 892481-56-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide, reflects its complex structural framework and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its emerging applications in contemporary medicinal chemistry.

At the heart of this compound's structure lies a triazolopyrimidine core, which is a well-documented scaffold in drug discovery. Triazolopyrimidines have been extensively studied for their ability to modulate various biological pathways, making them attractive candidates for the development of novel therapeutic agents. The presence of a 4-methoxyphenyl substituent in the molecule suggests potential interactions with specific biological targets, which could be exploited for therapeutic purposes.

The acetamide moiety at the N-position of the molecule introduces a polar functional group that can enhance solubility and binding affinity. This feature is particularly important in drug design, as it can influence how the compound interacts with biological targets such as enzymes and receptors. The 2-phenylethyl group further adds to the compound's structural complexity and may contribute to its pharmacological properties by influencing its metabolic stability and distribution.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds like triazolopyrimidines. These molecules have shown promise in various preclinical studies, particularly in the areas of anticancer and anti-inflammatory drug development. The unique structural features of 892481-56-0 make it a valuable candidate for further investigation into its biological activities.

One of the most exciting aspects of this compound is its potential to interact with multiple biological targets simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple pathways. For instance, studies have suggested that triazolopyrimidines can inhibit kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in 892481-56-0 may enhance its ability to bind to these targets effectively.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolopyrimidine core. These methods are favored for their efficiency and ability to produce complex molecules with high selectivity.

In addition to its structural complexity, 892481-56-0 exhibits interesting physicochemical properties that make it suitable for further development. Its molecular weight and solubility profile are favorable for oral administration, which is a common route of drug delivery. Furthermore, preliminary studies suggest that the compound has good metabolic stability, which is crucial for ensuring its efficacy in vivo.

The pharmacokinetic profile of a drug is another critical factor that determines its clinical success. In preclinical studies, compounds similar to 892481-56-0 have demonstrated favorable pharmacokinetic properties, including reasonable bioavailability and clearance rates. These findings are encouraging and suggest that further development could lead to a viable therapeutic agent.

Efforts are currently underway to evaluate the safety and efficacy of this compound in animal models. Preliminary toxicity studies have shown no significant adverse effects at tested doses, which bodes well for future clinical trials. However, more extensive testing is needed to fully understand its safety profile and potential side effects.

The development of new drugs is often a lengthy and costly process. However, the promising properties of 892481-56-0 may help streamline this process by providing a strong foundation for further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical applications.

In conclusion, the compound with CAS number 892481-56-0, named 2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide, represents a significant advancement in pharmaceutical research. Its complex structure, favorable physicochemical properties, and promising biological activities make it an attractive candidate for further development. As research continues, this compound has the potential to contribute to the discovery of new therapeutic agents that address unmet medical needs.